Cas no 1353854-72-4 (1-Bromo-4-cyclopropyl-2-methylbenzene)

• Product Name: 1-Bromo-4-cyclopropyl-2-methylbenzene
• CAS No: 1353854-72-4
• MF: C₁₀H₁₁Br
• MW: 211.098342180252
• MDL: MFCD21099972
• CID: 4696049
• Update Time: 2025-05-24

1-Bromo-4-cyclopropyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-cyclopropyl-2-methylbenzene
• 1-Bromo-4-cyclopropyl-2-methylbenzene

• MDL： MFCD21099972
• Inchi： 1S/C10H11Br/c1-7-6-9(8-2-3-8)4-5-10(7)11/h4-6,8H,2-3H2,1H3
• InChI Key： VAVLPOZFAHGLTF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 0

1-Bromo-4-cyclopropyl-2-methylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-4-cyclopropyl-2-methylbenzene

Introduction to 1-Bromo-4-cyclopropyl-2-methylbenzene (CAS No. 1353854-72-4)

1-Bromo-4-cyclopropyl-2-methylbenzene, with the chemical formula C₁₀H₁₁Br, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic hydrocarbon derivative features a bromine substituent at the 1-position, a cyclopropyl group at the 4-position, and a methyl group at the 2-position, making it a versatile intermediate for various synthetic applications.

The compound's unique structural attributes have garnered attention in recent years due to its potential utility in the development of novel pharmaceuticals and agrochemicals. The presence of both bromine and cyclopropyl groups enhances its reactivity, allowing for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often required in drug design.

In the context of modern pharmaceutical research, 1-Bromo-4-cyclopropyl-2-methylbenzene has been explored as a precursor in the synthesis of bioactive molecules. For instance, recent studies have demonstrated its role in generating substituted benzenes that exhibit promising biological activities. These include compounds with potential antimicrobial, anti-inflammatory, and even anticancer properties. The cyclopropyl moiety, in particular, has been noted for its ability to modulate binding interactions with biological targets, thereby influencing the pharmacological profile of derived compounds.

The compound's significance extends beyond academic research; it also finds applications in industrial chemistry. Its synthesis involves well-established organic transformations, making it accessible for large-scale production when required. The bromine atom serves as a handle for further modifications, enabling chemists to tailor the molecule's properties according to specific needs. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are often necessary.

Recent advancements in computational chemistry have further highlighted the utility of 1-Bromo-4-cyclopropyl-2-methylbenzene. Molecular modeling studies suggest that derivatives of this compound may interact with biological receptors in unique ways, offering insights into structure-activity relationships. Such insights are invaluable for medicinal chemists aiming to design more effective drugs with improved efficacy and reduced side effects.

The cyclopropyl group, a relatively uncommon structural feature in pharmaceuticals, has been the subject of increasing interest due to its unique electronic and steric properties. Studies indicate that this moiety can influence both the solubility and metabolic stability of drug candidates. By incorporating 1-Bromo-4-cyclopropyl-2-methylbenzene into synthetic routes, researchers can explore novel chemical space, potentially uncovering therapeutic agents that would be difficult to access using traditional methodologies.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The bromine substituent allows for polymerization reactions, enabling the creation of novel polymers with tailored properties. Such materials could find use in various industries, from electronics to coatings, demonstrating the broad utility of organic intermediates like 1-Bromo-4-cyclopropyl-2-methylbenzene.

The synthesis of this compound typically involves bromination followed by functional group interconversion. Advances in catalytic systems have made these processes more efficient and environmentally friendly. For example, transition metal-catalyzed cross-coupling reactions now allow for precise control over regioselectivity, reducing unwanted byproducts and improving overall yields.

The growing interest in green chemistry has also influenced how 1-Bromo-4-cyclopropyl-2-methylbenzene is produced and utilized. Researchers are increasingly employing solvent-free conditions and biocatalytic methods to minimize waste and energy consumption. These innovations align with global efforts to make chemical synthesis more sustainable while maintaining high standards of quality and yield.

In conclusion, 1-Bromo-4-cyclopropyl-2-methylbenzene (CAS No. 1353854-72-4) represents a valuable building block in modern chemistry. Its unique structure and reactivity make it indispensable for pharmaceutical development, materials science, and industrial applications. As research continues to uncover new possibilities for this compound and its derivatives, its importance is likely to grow further.